1-(2-tert-butylphenoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride

• IUPAC Name: 1-(2-tert-butylphenoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C24H34N2O3.2ClH/c1-24(2,3)20-9-5-7-11-22(20)29-18-19(27)17-25-13-15-26(16-14-25)21-10-6-8-12-23(21)28-4;;/h5-12,19,27H,13-18H2,1-4H3;2*1H
• InChI Key: VHGYXBOAJYHHDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OCC(CN2CCN(CC2)C3=CC=CC=C3OC)O.Cl.Cl
• Molecular Formula: C24H36Cl2N2O3
• Molecular Weight: 471.5 g/mol

Description

The compound “1-(2-tert-butylphenoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals, indicating potential bioactivity. The tert-butylphenoxy and methoxyphenyl groups are also common in various organic compounds and could contribute to the compound’s overall properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups and a cyclic structure (piperazine ring). The presence of these groups could influence the compound’s overall shape and properties.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions, depending on the conditions. For example, the piperazine ring could potentially be alkylated.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the piperazine ring could influence its solubility and reactivity.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 1-(2-tert-butylphenoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride, focusing on six unique applications:

Pharmacological Research

1-(2-tert-butylphenoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride: is often studied for its potential pharmacological properties. Researchers investigate its interactions with various receptors in the body, such as adrenergic and serotonergic receptors, to understand its potential as a therapeutic agent for conditions like hypertension, anxiety, and depression. .

Neurochemical Studies

This compound is also used in neurochemical research to study its effects on neurotransmitter systems. .

Metabolic Studies

In metabolic research, this compound is investigated for its effects on metabolic pathways and energy expenditure. .

Behavioral Pharmacology

Behavioral pharmacologists use this compound to study its effects on behavior in animal models. By observing changes in anxiety, depression, and cognitive function, researchers can assess its potential as a psychotropic medication. .

Toxicological Research

Toxicologists study 1-(2-tert-butylphenoxy)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol dihydrochloride to evaluate its safety profile. This includes assessing its acute and chronic toxicity, potential side effects, and safe dosage ranges. .

Molecular Modeling and Drug Design

In silico studies involving molecular modeling and drug design use this compound to predict its interactions with biological targets. Computational chemists employ techniques like molecular docking and dynamics simulations to understand how it binds to receptors and enzymes. These studies provide valuable insights for optimizing its structure and developing new drugs.

Sigma-AldrichSpringerRSCRSCRSCSigma-Aldrich : Springer : RSC

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Studies could also focus on optimizing its synthesis and understanding its reactivity.